Cas no 2680784-00-1 (6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680784-00-1
• MF: C₈H₄BrF₃N₂O₃
• MW: 313.028171539307
• CID: 5633979
• PubChem ID: 165929870
• Update Time: 2025-08-05

6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292507
• 6-bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• 2680784-00-1
• 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4BrF3N2O3/c9-5-4(14-7(17)8(10,11)12)1-3(2-13-5)6(15)16/h1-2H,(H,14,17)(H,15,16)
• InChI Key： SAVKLTSOQCUGQY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=CN=1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 311.93574g/mol
• Monoisotopic Mass: 311.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

Research Update on 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS: 2680784-00-1)

6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS: 2680784-00-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyridine core with bromo and trifluoroacetamido substituents, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's unique structural features, including the electron-withdrawing trifluoroacetamido group and the reactive bromo substituent, make it a valuable building block for the construction of complex molecular architectures. Researchers have leveraged these properties to design novel compounds with enhanced binding affinity and selectivity for biological targets. In particular, its utility in Suzuki-Miyaura cross-coupling reactions has been highlighted in several recent publications, enabling the efficient synthesis of biaryl derivatives with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid as a key intermediate in the development of selective JAK2 inhibitors. The research team successfully incorporated this building block into a novel scaffold that exhibited potent inhibition of JAK2 kinase while maintaining excellent selectivity over other JAK family members. This work underscores the compound's importance in the design of targeted therapies for myeloproliferative disorders and autoimmune diseases.

Further investigations have explored the compound's potential in fragment-based drug discovery. Its relatively small molecular weight and presence of multiple functional groups make it an ideal candidate for fragment screening and optimization. Recent computational studies have analyzed its binding modes with various protein targets, providing valuable insights for structure-activity relationship (SAR) studies. These findings have been particularly relevant in the context of developing new anti-inflammatory agents and anticancer drugs.

The synthetic accessibility of 6-Bromo-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production to meet the growing demand in pharmaceutical research and development.

Looking forward, researchers anticipate expanding applications of this compound in PROTAC (Proteolysis Targeting Chimera) design and other emerging therapeutic modalities. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it particularly valuable in this rapidly evolving field. Current preclinical studies are investigating its incorporation into novel degrader molecules for challenging drug targets.